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Compound of Interest

Ethyl 3-hydroxy-2,2-
Compound Name:
dimethylpropanoate

Cat. No.: B186381

CAS Number: 14002-73-4

This technical guide provides an in-depth overview of Ethyl 3-hydroxy-2,2-
dimethylpropanoate, a valuable organic building block in chemical synthesis. The document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical manufacturing.

Chemical and Physical Properties

Ethyl 3-hydroxy-2,2-dimethylpropanoate is a carboxylic acid ester characterized by a
primary hydroxyl group and a sterically hindered ester group. These features make it a versatile
intermediate in organic synthesis.
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Property Value Source

Molecular Formula C7H1403 [1112][3]

Molecular Weight 146.18 g/mol [11[2][3]
ethyl 3-hydroxy-2,2-

UPAC Name dimithyliropazoate s

CAS Number 14002-73-4 [1][2]

Canonical SMILES

CCOC(=0)C(C)(C)CO

[1]

JBDMHPJPFPMZLI-
InChl Key [1][2]
UHFFFAOYSA-N
Topological Polar Surface Area  46.5 A2 [1][2]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
3 [1](2]
Count
Rotatable Bond Count 4 [2]
Complexity 118 [11[2]
XLogP3-AA 0.7 [1][2]
Synthesis

The synthesis of Ethyl 3-hydroxy-2,2-dimethylpropanoate is typically achieved through the
esterification of 3-hydroxy-2,2-dimethylpropanoic acid (hydroxypivalic acid). A common
laboratory-scale procedure is detailed below.

Experimental Protocol: Esterification of 3-hydroxy-2,2-
dimethylpropanoic acid

This protocol is based on the reaction of 3-hydroxy-2,2-dimethylpropionic acid with ethyl iodide
in the presence of cesium carbonate.[4]

Materials:

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://www.calpaclab.com/ethyl-3-hydroxy-2-2-dimethylpropanoate-min-98-100-grams/ala-e190835-100g
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://www.calpaclab.com/ethyl-3-hydroxy-2-2-dimethylpropanoate-min-98-100-grams/ala-e190835-100g
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-hydroxy-2_2-dimethylpropanoate
https://www.guidechem.com/encyclopedia/ethyl-3-hydroxy-2-2-dimethylpr-dic717320.html
https://www.benchchem.com/product/b186381?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3-hydroxy-2,2-dimethylpropanoic acid (HPA)

« Ethyl iodide

e Cesium carbonate (Cs2CO:s), dried and freshly ground

e Anhydrous dimethylformamide (DMF)

o Ethyl acetate

o Water

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

e 1 M Hydrochloric acid (HCI)

e Saturated aqueous sodium bicarbonate (NaHCOs)

o Methyl tertiary butyl ether (MTBE)

Procedure:

e To a dry 500 mL round-bottomed flask equipped with a magnetic stirring bar, reflux
condenser, and under a nitrogen atmosphere, add 3-hydroxy-2,2-dimethylpropanoic acid
(7.09 g, 60.0 mmol) and dried, freshly ground cesium carbonate (19.55 g, 60.0 mmol).[4]

e Add 150 mL of anhydrous dimethylformamide (DMF) to the flask.[4]

e Add ethyl iodide (0.7-1.0 equivalents, 40.0-60.0 mmol) to the reaction mixture.[4]

e Heat the mixture to 50-70 °C (oil bath temperature) and stir overnight under a nitrogen
atmosphere.[4]

 After the reaction is complete (monitored by TLC or GC), cool the mixture and dilute it with
ethyl acetate.[4]

 Filter the mixture to remove the precipitate.[4]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62611248.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Wash the organic solution sequentially with water (five times to remove DMF) and then with
brine.[4]

» Dry the organic phase over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure.[4]

e The crude product can be used in the next step without further purification or can be purified
by fractional distillation under reduced pressure or silica gel column chromatography.[4]

Alternative Work-up:

After filtration, neutralize the filtrate with a small amount of 1 M hydrochloric acid (HCI).[4]

Extract the aqueous phase multiple times with ethyl acetate.[4]

Combine the organic phases and wash with saturated aqueous sodium bicarbonate
(NaHCO:3).[4]

Concentrate the organic phase using a rotary evaporator and dissolve the residue in methyl
tertiary butyl ether (MTBE).[4]
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Synthesis Workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate
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Caption: Synthesis workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate.
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Chemical Reactivity and Potential Reactions

The presence of both an ester and a primary alcohol functional group allows for a range of
chemical transformations.

o Saponification: The ethyl ester can be hydrolyzed under basic conditions (e.g., using KOH or
NaOH) to yield the corresponding carboxylate salt, which upon acidification, will produce 3-
hydroxy-2,2-dimethylpropanoic acid.[5]

e Hydrazinolysis: Reaction with hydrazine hydrate can convert the ester group into a
hydrazide, 3-hydroxy-2,2-dimethylpropanehydrazide.[5] This derivative is a useful
intermediate for further functionalization, such as in the synthesis of amides via azide
coupling.[5]

o Oxidation: The primary alcohol can be oxidized to an aldehyde or a carboxylic acid using
appropriate oxidizing agents.

« Esterification/Etherification of the Hydroxyl Group: The hydroxyl group can undergo
esterification with acyl chlorides or anhydrides, or be converted into an ether. For example,
reaction with acetic anhydride in the presence of a base like DMAP would yield the
corresponding acetate ester.[5]

Potential Reactions of Ethyl 3-hydroxy-2,2-dimethylpropanoate

( Ethyl 3-hydroxy-2,2-dimethylpropanoate

Oxidation
(e.g., PCC)

Saponification Hydrazinolysis Acetylation
(e.g., KOH, H20/EtOH) (Hydrazine Hydrate, EtOH) (Acetic Anhydride, DMAP)

3-hydroxy-2,2-dimethylpropanoic acid 3-hydroxy-2,2-dimethylpropanehydrazide Acetylated Product Oxidized Product (Aldehyde)
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Caption: Potential reactions of Ethyl 3-hydroxy-2,2-dimethylpropanoate.

Applications in Research and Industry

Ethyl 3-hydroxy-2,2-dimethylpropanoate is primarily utilized as an organic building block in
synthesis.[3] Its bifunctional nature makes it a key starting material for the synthesis of more
complex molecules, including:

o Pharmaceutical Intermediates: The structural motif is found in various biologically active
molecules. For instance, derivatives of 3-hydroxy-2,2-dimethyl-propionic acid have been
investigated as potential histone deacetylase (HDAC) inhibitors for cancer therapy.[5]

o Polymer Chemistry: As a di-functional monomer (after conversion of the ester to another
functional group), it can be incorporated into polyesters and other polymers.

e Agrochemicals: It can serve as a precursor for the synthesis of novel pesticides and
herbicides.

Spectroscopic Data

Spectroscopic methods are essential for the characterization and purity assessment of Ethyl 3-
hydroxy-2,2-dimethylpropanoate.
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Spectroscopy Data

0 =1.20 (s, 6H), 1.28 (t, J=7.2Hz, 3H), 2.50-
1H NMR (400 MHz, CDCIs) 2.55 (br. m, 1H), 3.52-3.57 (br. m, 2H), 4.16 (q,
J=7.2Hz, 2H) ppm.[4]

Expected signals would include those for the

two equivalent methyl groups on C2, the methyl

and methylene carbons of the ethyl group, the
13C NMR

guaternary carbon (C2), the hydroxymethyl

carbon (C3), and the carbonyl carbon of the

ester.

Characteristic absorptions are expected for the
O-H stretch of the alcohol (broad, ~3400 cm~1),
C-H stretches (~2900-3000 cm~1), and a strong
C=0 stretch for the ester (~1730 cm™1).

Infrared (IR)

The mass spectrum would show the molecular
ion peak and characteristic fragmentation

Mass Spectrometry (MS) )
patterns corresponding to the loss of the ethoxy

group, water, and other fragments.

Biological Activity and Toxicological Information

Direct and extensive biological and toxicological data for Ethyl 3-hydroxy-2,2-
dimethylpropanoate is limited in the public domain. However, based on related structures,
some potential activities and hazards can be inferred.

» Potential Biological Activities: Related compounds, such as other hydroxypropanoates, have
been investigated for a range of biological activities. For example, Isopropyl 3-(3,4-
dihydroxyphenyl)-2-hydroxypropanoate has been studied for its potential in alleviating
vascular aging and for its antioxidant properties.[6] While these activities are not directly
attributable to the title compound, they suggest a potential area for future research.

» Toxicological Profile and Safety: General safety precautions for handling laboratory
chemicals should be observed. For a similar compound, ethyl 3-hydroxybutyrate, potential
hazards include irritation upon skin contact, inhalation, or ingestion.[7] It is incompatible with
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strong oxidizing agents and strong bases.[7] It is recommended to handle Ethyl 3-hydroxy-
2,2-dimethylpropanoate in a well-ventilated area and to use appropriate personal protective
equipment (PPE), including gloves and safety glasses. For detailed safety information, refer
to the supplier's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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